Cas no 2097917-79-6 (1-{1-4-(methylsulfanyl)benzoylpiperidin-4-yl}-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione)

1-{1-4-(methylsulfanyl)benzoylpiperidin-4-yl}-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione structure
2097917-79-6 structure
Product Name:1-{1-4-(methylsulfanyl)benzoylpiperidin-4-yl}-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione
CAS No:2097917-79-6
MF:C18H20F3N3O3S
MW:415.429913520813
CID:6313255
PubChem ID:126852972
Update Time:2025-10-29

1-{1-4-(methylsulfanyl)benzoylpiperidin-4-yl}-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 1-{1-4-(methylsulfanyl)benzoylpiperidin-4-yl}-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione
    • 1-[1-(4-methylsulfanylbenzoyl)piperidin-4-yl]-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione
    • F6529-3849
    • 2097917-79-6
    • AKOS032460802
    • 1-{1-[4-(methylsulfanyl)benzoyl]piperidin-4-yl}-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione
    • Inchi: 1S/C18H20F3N3O3S/c1-28-14-4-2-12(3-5-14)16(26)22-8-6-13(7-9-22)23-10-15(25)24(17(23)27)11-18(19,20)21/h2-5,13H,6-11H2,1H3
    • InChI Key: GEWFJRLBVOUORW-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC(=CC=1)C(N1CCC(CC1)N1C(N(CC(F)(F)F)C(C1)=O)=O)=O

Computed Properties

  • Exact Mass: 415.11774717g/mol
  • Monoisotopic Mass: 415.11774717g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 615
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 86.2Ų

1-{1-4-(methylsulfanyl)benzoylpiperidin-4-yl}-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione Pricemore >>

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Additional information on 1-{1-4-(methylsulfanyl)benzoylpiperidin-4-yl}-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione

Comprehensive Analysis of 1-{1-4-(methylsulfanyl)benzoylpiperidin-4-yl}-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione (CAS No. 2097917-79-6)

The compound 1-{1-4-(methylsulfanyl)benzoylpiperidin-4-yl}-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione (CAS No. 2097917-79-6) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a piperidine core linked to an imidazolidine-2,4-dione moiety, makes it a promising candidate for various applications. The presence of a methylsulfanyl group and a trifluoroethyl side chain further enhances its potential bioactivity, particularly in modulating enzyme interactions and receptor binding.

In recent years, the demand for novel compounds like 1-{1-4-(methylsulfanyl)benzoylpiperidin-4-yl}-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione has surged due to their potential in addressing unmet medical needs. Researchers are particularly interested in its role as a small molecule inhibitor or modulator in therapeutic areas such as oncology, neurology, and metabolic disorders. The compound's CAS No. 2097917-79-6 is frequently searched in academic databases, reflecting its growing relevance in drug discovery pipelines.

One of the most intriguing aspects of this compound is its structure-activity relationship (SAR). The methylsulfanyl group is known to influence lipophilicity and metabolic stability, while the trifluoroethyl moiety often enhances binding affinity to target proteins. These features align with current trends in medicinal chemistry, where researchers prioritize drug-likeness and ADME properties (Absorption, Distribution, Metabolism, and Excretion). Such characteristics are critical for optimizing lead compounds in preclinical development.

The synthesis of 1-{1-4-(methylsulfanyl)benzoylpiperidin-4-yl}-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione involves multi-step organic transformations, including amide coupling and cyclization reactions. Advanced techniques like HPLC purification and NMR characterization are essential to ensure high purity and structural integrity. Given the complexity of its synthesis, this compound is often a subject of interest in process chemistry forums and patent literature.

From an industrial perspective, the scalability of producing CAS No. 2097917-79-6 is a hot topic. Companies are investing in green chemistry approaches to minimize waste and improve yield, aligning with global sustainability goals. Additionally, the compound's potential as a building block for more complex molecules makes it valuable in custom synthesis and contract research services.

In conclusion, 1-{1-4-(methylsulfanyl)benzoylpiperidin-4-yl}-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione represents a fascinating area of research with broad implications for science and industry. Its CAS No. 2097917-79-6 serves as a gateway for further exploration into its pharmacological and chemical properties. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in next-generation therapeutics and materials.

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